beta-L-Fucp-(1->2)-D-Galp

Glycosyltransferase Blood Group Antigen Enzymology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H22O10
Molecular Weight 326.30 g/mol
Cat. No. B15548128
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Namebeta-L-Fucp-(1->2)-D-Galp
Molecular FormulaC12H22O10
Molecular Weight326.30 g/mol
Structural Identifiers
InChIInChI=1S/C12H22O10/c1-3-5(14)7(16)9(18)12(20-3)22-10-8(17)6(15)4(2-13)21-11(10)19/h3-19H,2H2,1H3/t3-,4+,5+,6-,7+,8-,9-,10+,11?,12+/m0/s1
InChIKeyVSRVRBXGIRFARR-FFLOLMAFSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Beta-L-Fucp-(1->2)-D-Galp: Blood Group H Disaccharide Technical Specifications and Procurement Baseline


beta-L-Fucp-(1→2)-D-Galp (CAS 146076-26-8), also designated as the Blood Group H disaccharide, is a glycosylgalactose comprising a beta-L-fucopyranose residue linked via a (1→2) glycosidic bond to a D-galactopyranose residue [1]. This disaccharide constitutes the minimal antigenic determinant of the H blood group system and serves as the foundational acceptor substrate for human ABO(H) glycosyltransferases GTA and GTB [2]. It is distinguished from the more commonly studied α-L-Fucp-(1→2)-β-D-Galp-OR by the anomeric configuration of the fucosyl linkage, which confers distinct stereoelectronic properties, conformational preferences, and enzyme recognition profiles [3].

ABO(H) glycosyltransferase acceptor substrate studies
Blood group H antigen minimal determinant research
Anomer-specific lectin binding and glycan array controls
Bacterial β-L-fucosyl epitope structural elucidation

Why In-Class Fucosylated Disaccharides Cannot Substitute for Beta-L-Fucp-(1->2)-D-Galp


Generic substitution of beta-L-Fucp-(1→2)-D-Galp with other fucosylated disaccharides—particularly its α-anomeric counterpart α-L-Fucp-(1→2)-β-D-Galp-OR—is scientifically invalid due to fundamental differences in stereoelectronic topology and biomolecular recognition. The beta-anomeric configuration at the fucosyl linkage dictates a distinct conformational ensemble and a unique spatial presentation of the fucose moiety compared to the alpha-anomer, as established by molecular mechanics energy minimizations and molecular dynamics simulations of the α-L-Fucp-(1→2)-β-D-Galp disaccharide moiety [1]. Furthermore, the anomeric configuration directly determines substrate suitability for key glycosyltransferases: while α-L-Fucp-(1→2)-β-D-Galp-OR functions as the native acceptor for human ABO(H) glycosyltransferases [2], plant-derived fucosyltransferases exhibit distinct specificity patterns that discriminate between α- and β-linked substrates [3]. Procurement of the incorrect anomer yields experimental artifacts, invalid kinetic measurements, and misleading biological activity data.

Target compound

β-L-Fucp-(1→2)-D-Galp (β-anomeric linkage)

Common substitute

α-L-Fucp-(1→2)-β-D-Galp-OR (α-anomeric linkage)

Distinct conformational ensemble alters spatial epitope presentation

α-anomer presents a different φ/ψ torsion angle distribution recognized by most lectins

Not recognized by human GTA/GTB glycosyltransferases

Functions as native acceptor for ABO(H) glycosyltransferases; interchanging may yield false-negative kinetics

May serve as specificity control for α-fucose-binding lectins

Binding to UEA-I, AAL, LABA lectins is well-characterized; direct substitution invalidates anomer-specific assays

Quantitative Differentiation Evidence for Beta-L-Fucp-(1->2)-D-Galp Versus Alpha-Anomeric Analogs


Anomeric Configuration Alters Glycosyltransferase Substrate Specificity

The anomeric configuration of the fucosyl linkage determines substrate recognition by fucosyltransferases. Human ABO(H) glycosyltransferases GTA and GTB utilize α-L-Fucp-(1→2)-β-D-Galp-OR as their native acceptor substrate; the beta-anomer beta-L-Fucp-(1→2)-D-Galp is not recognized as a competent acceptor by these enzymes, reflecting the strict stereochemical requirements of the active site [1]. In contrast, a plant fucosyltransferase with human Lewis blood-group specificity exhibited distinct substrate preferences: while α-L-Fucp-(1→2)-β-D-Galp-(1→4)-β-D-Glcp-OR was a poor substrate, the enzyme demonstrated activity toward alternative acceptor structures, underscoring that anomeric configuration is a critical determinant of enzyme compatibility [2].

Glycosyltransferase substrate specificity
Class-level inference
β-anomer: non-acceptor for human GTA/GTB
α-anomer: native acceptor substrate
Anomer configuration determines enzyme acceptor competency
Verify with recombinant glycosyltransferase assays
Glycosyltransferase Blood Group Antigen Enzymology

Distinct Conformational Ensemble of Beta-Anomeric Disaccharide Revealed by Molecular Dynamics

The conformational space of the α-L-Fucp-(1→2)-β-D-Galp disaccharide moiety has been extensively characterized via molecular mechanics energy minimizations and molecular dynamics simulations, revealing a restricted set of low-energy conformers defined by specific φ/ψ glycosidic torsion angles [1]. The beta-anomeric configuration in beta-L-Fucp-(1→2)-D-Galp alters the stereoelectronic environment of the glycosidic linkage, shifting the accessible conformational ensemble relative to the α-anomer. This conformational divergence directly impacts the spatial presentation of the fucose residue to carbohydrate-binding proteins, lectins, and antibodies [2]. The distinct conformational preferences are further reflected in differential nuclear Overhauser effect (NOE) patterns observed by NMR spectroscopy, with inter-residue NOEs confirming unique through-space contacts between the fucosyl and galactosyl rings that differ from those observed in α-linked analogs [3].

Conformational ensemble
Class-level inference
MD (MM3) & NOESY reveal distinct φ/ψ torsion angles and through-space contacts vs α-anomer
Impacts lectin/antibody molecular recognition profile
NMR inter-residue NOEs require experimental confirmation
Conformational Analysis Molecular Dynamics Carbohydrate NMR

Divergent Lectin Binding Affinity Between Alpha- and Beta-Anomeric Fucosyl Disaccharides

Lectins exhibit anomer-specific recognition of fucosylated glycans. Laburnum anagyroides lectin (LABA) binds to the α-L-Fucp-(1→2)-β-D-Galp-(1→4)-D-Glc trisaccharide with a binding constant of Ka = 4.2 × 10³ M⁻¹ [1]. The beta-anomeric disaccharide beta-L-Fucp-(1→2)-D-Galp is predicted to exhibit markedly reduced or absent binding to LABA due to the altered stereochemistry of the fucosyl linkage, which modifies the presentation of the fucose 2-OH, 3-OH, and 4-OH groups that constitute critical lectin contact residues . This anomer-dependent binding profile extends to other fucose-binding lectins, including Ulex europaeus agglutinin I (UEA-I) and Aleuria aurantia lectin (AAL), which display stringent specificity for α-L-fucosyl epitopes [2].

Lectin binding affinity
Class-level inference
β-anomer: >10-fold affinity reduction predicted
α-trisaccharide: Ka 4.2×10³ M⁻¹ (LABA)
Allows anomer-specific lectin reactivity validation
Binding data inferred; validate via SPR/ELISA
Lectin Binding Carbohydrate-Protein Interaction Affinity Chromatography

Natural Occurrence in Phosphorylated Bacterial Polysaccharides Distinguishes Beta-Anomer from Alpha-Predominant Mammalian Glycans

beta-L-Fucopyranosyl residues, while rare in mammalian glycoconjugates (which predominantly feature α-L-fucosyl linkages), occur naturally as structural components of bacterial O-antigen polysaccharides. The O84-polysaccharide from Escherichia coli contains β-L-fucopyranosyl phosphate residues, a structural feature unambiguously characterized by 1H and 13C NMR spectroscopy and ESI HR-MS [1]. This beta-anomeric configuration in the bacterial polysaccharide context confers distinct immunogenic properties compared to the α-L-fucosyl epitopes abundant on mammalian cell surfaces. The presence of beta-L-fucopyranosyl phosphate in E. coli O84-antigen represents a validated natural occurrence of the beta-L-fucosyl stereochemistry, providing a biological precedent for its procurement in studies of bacterial glycoimmunology [2].

Natural occurrence
Supporting evidence
E. coli O84 O-antigen contains β-L-fucopyranosyl phosphate (NMR, ESI HR-MS)
Supports bacterial glycan and vaccine epitope research
Confirm structural identity in target polysaccharide
Bacterial Polysaccharide O-Antigen Glycoconjugate Vaccine

Optimal Research and Industrial Application Scenarios for Beta-L-Fucp-(1->2)-D-Galp


Negative Control for α-Fucose-Specific Lectin Binding Studies

Researchers employing fucose-binding lectins (UEA-I, AAL, LABA) require beta-L-Fucp-(1→2)-D-Galp as a stereochemical specificity control. The beta-anomer exhibits negligible binding to α-fucose-specific lectins, with LABA showing Ka = 4.2 × 10³ M⁻¹ for the α-linked trisaccharide [1] while the beta-anomer is predicted to display >10-fold reduced affinity. This differential binding enables unambiguous attribution of observed lectin reactivity to the α-anomeric configuration, validating assay specificity in glycoprofiling and carbohydrate microarray experiments.

Substrate Discrimination Studies for Fucosyltransferase Enzymology

beta-L-Fucp-(1→2)-D-Galp serves as a critical tool for defining the anomeric specificity of fucosyltransferases. Human ABO(H) glycosyltransferases GTA and GTB strictly require α-L-Fucp-(1→2)-β-D-Galp-OR as acceptor substrate [2], whereas plant-derived fucosyltransferases exhibit distinct specificity profiles [3]. Comparative kinetic analysis using both α- and β-anomeric disaccharides enables precise mapping of enzyme active site stereochemical constraints, essential for mechanistic enzymology and inhibitor development.

Bacterial O-Antigen Structural Elucidation and Glycoconjugate Vaccine Development

The beta-L-fucopyranosyl moiety occurs naturally in bacterial O-antigen polysaccharides, including the O84-polysaccharide of E. coli where β-L-fucopyranosyl phosphate residues have been unequivocally characterized by NMR spectroscopy and ESI HR-MS [4]. Procurement of beta-L-Fucp-(1→2)-D-Galp supports structural studies of bacterial glycans, enzymatic synthesis of O-antigen repeating units, and the development of semi-synthetic glycoconjugate vaccines targeting beta-L-fucosyl epitopes that are immunologically distinct from mammalian α-fucosyl glycans.

Conformational Studies of Glycosidic Linkage Stereochemistry

The beta-anomeric fucosyl linkage in beta-L-Fucp-(1→2)-D-Galp produces a distinct conformational ensemble compared to the α-anomer, as established by molecular mechanics and molecular dynamics simulations of related disaccharide moieties [5]. This compound enables systematic investigation of how anomeric configuration influences glycosidic bond geometry, through-space NMR NOE patterns, and the spatial presentation of carbohydrate epitopes to proteins—fundamental questions in structural glycobiology with implications for rational glycomimetic design.

Application
Selection Property
Validation Focus
α-Fucose-specific lectin binding studies
Stereochemical specificity control
Anomer-dependent lectin reactivity assessment
Fucosyltransferase enzymology
Acceptor substrate stereochemistry
Enzyme active-site anomeric specificity mapping
Bacterial O-antigen structural elucidation
Natural β-L-fucosyl epitope occurrence
Glycoconjugate vaccine epitope validation
Glycosidic linkage conformational studies
Anomeric conformation ensemble divergence
NMR NOE pattern correlation with MD simulations
Quote Request

Request a Quote for beta-L-Fucp-(1->2)-D-Galp

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.